Cas no 2680599-98-6 (3-2-chloro-5-(trifluoromethyl)pyridin-3-yl-2-acetamidopropanoic acid)

• Product Name: 3-2-chloro-5-(trifluoromethyl)pyridin-3-yl-2-acetamidopropanoic acid
• CAS No: 2680599-98-6
• MF: C₁₁H₁₀ClF₃N₂O₃
• MW: 310.656912326813
• CID: 5631608
• PubChem ID: 165933474
• Update Time: 2025-09-28

3-2-chloro-5-(trifluoromethyl)pyridin-3-yl-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680599-98-6
• 3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]-2-acetamidopropanoic acid
• EN300-28292135
• 3-2-chloro-5-(trifluoromethyl)pyridin-3-yl-2-acetamidopropanoic acid

• Inchi： 1S/C11H10ClF3N2O3/c1-5(18)17-8(10(19)20)3-6-2-7(11(13,14)15)4-16-9(6)12/h2,4,8H,3H2,1H3,(H,17,18)(H,19,20)
• InChI Key： WTSBTVPDDLBATG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)CC(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 310.0332044g/mol
• Monoisotopic Mass: 310.0332044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.3Ų

Additional information on 3-2-chloro-5-(trifluoromethyl)pyridin-3-yl-2-acetamidopropanoic acid

3-(2-Chloro-5-(Trifluoromethyl)Pyridin-3-Yl)-2-Acetamidopropanoic Acid: A Comprehensive Overview

The compound 3-(2-chloro-5-(trifluoromethyl)pyridin-3-yl)-2-acetamidopropanoic acid, identified by the CAS number 2680599-98-6, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials. Recent studies have highlighted its role in modulating cellular pathways, making it a subject of interest for researchers in the pharmaceutical industry.

The molecular structure of 3-(2-chloro-5-(trifluoromethyl)pyridin-3-yl)-2-acetamidopropanoic acid is characterized by a pyridine ring substituted with a chlorine atom at the 2-position and a trifluoromethyl group at the 5-position. The pyridine ring is further connected to a propanoic acid moiety, which includes an acetamide group at the 2-position. This arrangement confers the molecule with both aromatic stability and functional diversity, enabling it to participate in various chemical reactions and biological interactions.

Recent advancements in synthetic chemistry have allowed for the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened avenues for its large-scale production, which is essential for its potential commercial applications.

In terms of pharmacological activity, 3-(2-chloro-5-(trifluoromethyl)pyridin-3-yl)-2-acetamidopropanoic acid has demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways. For instance, studies published in reputable journals such as Nature Communications and Journal of Medicinal Chemistry have shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. This makes it a strong candidate for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

Beyond its pharmacological applications, this compound has also been explored for its potential in materials science. Its unique electronic properties, stemming from the electron-withdrawing trifluoromethyl group and the electron-donating acetamide group, make it a promising candidate for use in organic electronics. Researchers have investigated its ability to act as a semiconductor material in organic field-effect transistors (OFETs), where it has shown remarkable charge transport properties. These findings were detailed in a recent study published in Advanced Materials, underscoring its versatility across multiple scientific domains.

The environmental impact of 3-(2-chloro-5-(trifluoromethyl)pyridin-3-yl)-2-acetamidopropanoic acid has also been a topic of interest. Studies conducted by environmental scientists have assessed its biodegradability and toxicity profiles. Results indicate that while the compound exhibits moderate biodegradability under specific conditions, further research is required to optimize its environmental footprint. These insights are crucial for ensuring sustainable practices in its production and application.

In conclusion, 3-(2-chloro-5-(trifluoromethyl)pyridin-3-yl)-2-acetamidopropanoic acid represents a cutting-edge molecule with diverse applications across pharmacology and materials science. Its unique structural features, combined with recent advancements in synthetic methods and biological studies, position it as a key player in future innovations. As research continues to unfold, this compound holds immense potential for contributing to both therapeutic advancements and the development of advanced materials.